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Compound of Interest

Compound Name: (S)-1-Chloro-2-propanol

Cat. No.: B1348254

Essential Safety and Handling Guide for (S)-1-
Chloro-2-propanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and
disposal of (S)-1-Chloro-2-propanol, a key chiral building block in pharmaceutical and
chemical synthesis. Adherence to these procedures is critical to ensure laboratory safety and
operational integrity.

Personal Protective Equipment (PPE)

When handling (S)-1-Chloro-2-propanol, a thorough risk assessment should be conducted to
ensure the appropriate level of personal protective equipment is utilized. The following table
summarizes the recommended PPE.
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Protection Type

Specific Recommendations

Reasoning

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn in conjunction with
goggles when there is a

significant risk of splashing.

Protects against eye irritation
and serious eye damage from

splashes or vapors.[1][2]

Skin Protection

Chemically resistant gloves
(e.g., Butyl rubber, Viton®). A
flame-resistant lab coat is
required.[2][3] Protective
clothing to prevent skin

contact.

Prevents skin irritation and
potential systemic effects from

absorption through the skin.[1]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[1]

Protects against inhalation of
harmful vapors, which can

cause respiratory irritation.[1]

Quantitative Data Summary

The following table outlines key quantitative data for (S)-1-Chloro-2-propanol for easy

reference and comparison.
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Property Value Source

Molecular Formula CsH-CIO PubChem

Molecular Weight 94.54 g/mol PubChem

Appearance Colorless liquid Chemos GmbH & Co.KG
Boiling Point 126-127 °C (259-261 °F) Fisher Scientific

Melting Point <-20°C Not specified

Flash Point 52 °C (125.6 °F) Fisher Scientific

Density 1.111 g/mL at 25 °C Fisher Scientific
Solubility Soluble in water Fisher Scientific

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the stability of (S)-1-Chloro-2-propanol
and prevent hazardous situations.

Handling:

» Ventilation: Always handle (S)-1-Chloro-2-propanol in a well-ventilated area, preferably
within a chemical fume hood.[1]

« Ignition Sources: Keep away from open flames, sparks, and other sources of ignition as it is
a flammable liquid.[4]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[4]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the work area.[5]

Storage:

» Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
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» Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.
o Temperature: Store at refrigerated temperatures (2-8°C) to ensure stability.

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

o Evacuate: Immediately evacuate the area of the spill.

e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth. Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material into a sealed, labeled container for
disposal.

o Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water.

Disposal:

¢ (S)-1-Chloro-2-propanol and any contaminated materials must be disposed of as
hazardous waste.

» All waste disposal must be in accordance with local, state, and federal regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

Experimental Protocols

(S)-1-Chloro-2-propanol is a valuable intermediate in various organic syntheses. Below are
example experimental protocols.

Protocol 1: Synthesis of a Chiral Amino Alcohol
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This protocol outlines the general steps for the synthesis of a chiral amino alcohol from (S)-1-
chloro-2-propanol via an epoxide intermediate.

» Epoxidation of (S)-1-Chloro-2-propanol:

o In a round-bottom flask, dissolve (S)-1-chloro-2-propanol in a suitable solvent such as
methanol.

o Cool the solution in an ice bath.

o Slowly add a solution of a strong base, such as sodium hydroxide, to the cooled solution
with stirring.

o Allow the reaction to proceed to completion, monitoring by thin-layer chromatography
(TLC).

[¢]

Upon completion, perform a work-up to isolate the crude (S)-propylene oxide.

» Ring-Opening of (S)-Propylene Oxide with an Amine:

[e]

In a separate reaction vessel, dissolve the desired amine in a suitable solvent.

o

Add the crude (S)-propylene oxide to the amine solution.

[¢]

The reaction may be heated to facilitate the ring-opening.

[¢]

Monitor the reaction by TLC until the starting material is consumed.

[e]

After completion, perform an appropriate work-up and purification (e.g., distillation or
chromatography) to isolate the desired chiral amino alcohol.

Protocol 2: Example Step in the Synthesis of Linezolid

Linezolid is an important antibiotic, and (S)-1-chloro-2-propanol derivatives can be key
intermediates. The following is a representative step from a published synthesis.

e Reaction Setup:
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o Under a nitrogen atmosphere, add N-carbobenzoxy-3-fluoro-4-morpholinyl aniline and
lithium tert-butoxide to a suitable solvent like tetrahydrofuran (THF) in a reaction flask.[6]

o Stir the mixture at room temperature for approximately 2 hours.[6]

o Addition of the Electrophile:

o Add a derivative of (S)-1-chloro-2-propanol, such as (S)-1-chloro-3-
(dibenzylamino)propan-2-ol, to the reaction mixture.[6]

» Reaction and Work-up:

o

Heat the reaction mixture to 60°C and stir for 8 hours.[6]

[¢]

After cooling, quench the reaction with a saturated ammonium chloride solution and
extract the product with ethyl acetate.[6]

[¢]

Wash the organic layer with water, dry over anhydrous magnesium sulfate, filter, and
evaporate the solvent to obtain the crude product.[6]

[¢]

Purify the product as necessary.

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of (S)-1-Chloro-2-
propanol.
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Safe Handling Workflow for (S)-1-Chloro-2-propanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (S)-1-
Chloro-2-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348254#personal-protective-equipment-for-
handling-s-1-chloro-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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